4-Methoxycarbonylnicotinoyl chloride

• CAS RN: 38173-40-9
• Molecular Formula: C8H6ClNO3
• Molecular Weight: 199.59 g/mol
• IUPAC Name: methyl 3-carbonochloridoylpyridine-4-carboxylate
• InChI: InChI=1S/C8H6ClNO3/c1-13-8(12)5-2-3-10-4-6(5)7(9)11/h2-4H,1H3
• InChI Key: RWKNQGCJEPRQSS-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=NC=C1)C(=O)Cl

Description

4-Methoxycarbonylnicotinoyl chloride is a useful research compound. Its molecular formula is C8H6ClNO3 and its molecular weight is 199.59 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

3-Chlorocarbonyl-isonicotinic acid methyl ester was prepared by refluxing a mixture of pyridine-3,4-dicarboxylic acid 4-methyl ester (100 mg) and thionyl chloride (75 μl) in chloroform (5 ml) for 3 h. After cooling to room temperature, volatiles were evaporated, and the residue was dried under high vacuum to give the product (100 mg).

Synthesis routes and methods II

Procedure details

Following the procedure of Example 30, 4-methoxycarbonylnicotinic acid is reacted with thionyl chloride to give 4-methoxycarbonylnicotinoyl chloride. A slurry of the above chloride (22.7 mmol) in 100 ml of monoglyme (ethylene glycol dimethyl ether) is added to a chilled mixture of the sodium salt of diethyl malonate (2.2 eq.) in monoglyme. The mixture is allowed to warm to RT and is stirred at RT for 4 hours. Aq. sodium bicarbonate is added and the mixture is extracted with ether. It is then acidified to pH 2-3 and again extracted with ether. The combined organic phases of the acid layer are dried, filtered and concentrated to give methyl 3-(diethylmalonyl-carbonyl)-isonicotinate, which is then reacted with lithium hydroxide mono-hydrate and then hydrochloric acid to give 3-acetylisonicotinic acid.